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Compound of Interest

Compound Name: Indeno(1,2,3-cd)pyren-10-ol

CAS No.: 99520-60-2

Cat. No.: B13139588

Get Quote

Critical Safety Directive: The "Why" Before the
"How"
STOP. Before handling Indeno(1,2,3-cd)pyren-10-ol, understand that you are working with a

potent polycyclic aromatic hydrocarbon (PAH) derivative.[1][2]

While the parent compound, Indeno(1,2,3-cd)pyrene, is a documented IARC Group 2B

carcinogen and a U-listed hazardous waste (U137) under US EPA RCRA regulations, the 10-ol

(10-hydroxy) metabolite introduces a hydroxyl group to the aromatic ring system.[1][2] This

functionalization increases polarity, potentially altering bioavailability and enzymatic interaction

compared to the parent hydrocarbon.[2]

Operational Axiom: Treat Indeno(1,2,3-cd)pyren-10-ol with the same rigorous containment

protocols as the parent carcinogen.[1][2] There is no "safe" threshold for drain disposal.[1][2]

Destructive incineration is the only validated disposal method.[2]
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To dispose of this chemical correctly, you must classify the waste stream accurately.[2] The 10-

ol derivative is often synthesized in small quantities for metabolic studies, meaning it is usually

found in solution (methanol, DMSO, or acetone) or as a dry film in vials.[2]

Property Data / Status Operational Implication

Parent CAS
193-39-5 (Indeno[1,2,3-

cd]pyrene)

Use U137 protocols as the

baseline safety standard.[1][2]

Waste Classification
Hazardous

(Toxic/Carcinogenic)

NEVER dispose of down the

drain.[1][2] Segregate from

general trash.[1][2]

Solubility Lipophilic (Organic Solvents)

Water alone will not

decontaminate surfaces.[1][2]

Use Acetone or Hexane.[1][2]

Reactivity Stable, but light-sensitive

Store waste in amber glass or

foil-wrapped containers to

prevent uncontrolled

photodegradation before

disposal.[1][2]

EPA RCRA Status
U-Listed (Parent);

Characteristic (Derivative)

Manage as "Hazardous Waste

- Toxic" destined for fuel

blending or incineration.[1][2]

Pre-Disposal: The Containment Shield[2]
You cannot safely dispose of what you cannot safely handle.

Engineering Controls: All transfers must occur within a Class II Type A2 Biosafety Cabinet or

a certified chemical fume hood to prevent inhalation of lyophilized dusts.[2]

PPE Stratification:

Hands: Double-gloving is mandatory.[1][2]

Inner Layer: Nitrile (4 mil).[1][2]
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Outer Layer: Nitrile (minimum 4 mil) or Silver Shield® (Laminate) if handling

concentrated stock solutions in organic solvents (e.g., Dichloromethane), as PAHs can

permeate standard nitrile over time.[1][2]

Body: Tyvek® lab coat or chemically resistant apron.[1][2] Standard cotton lab coats

absorb PAHs and become secondary contamination sources.[2]

Step-by-Step Disposal Protocols
Scenario A: Liquid Waste (Stock Solutions, Reaction
Mixtures)[1]
The Trap: Do not mix with oxidizers (peroxides, nitric acid).[1][2] PAHs can form highly toxic

quinones upon incomplete oxidation.[1][2]

Segregation: Designate a specific waste container labeled "HAZARDOUS WASTE -

CARCINOGEN - PAH ORGANIC."[1][2]

Solvent Compatibility: Ensure the waste solvent (e.g., Methanol, DMSO) is compatible with

the container (HDPE is generally safe; Glass is preferred for long-term storage of PAHs to

prevent sorption to plastic walls).[1][2]

Transfer: Pour liquid waste into the container using a funnel to prevent drips.

Rinsing: Rinse the original vial with a small volume of acetone. Add this rinse to the

hazardous waste container. Do not put the rinse down the drain.[2]

Closure: Cap tightly. Do not leave the funnel in the bottle.

Scenario B: Solid Waste (Vials, Syringes, Contaminated
Gloves)
The Trap: "Empty" vials are not empty. Residual PAH films are potent.[1][2]

Trace Contamination: Items with visible residue must be treated as hazardous waste.[1][2]

Sharps: Contaminated needles/syringes go immediately into a red biohazard/sharps

container labeled for incineration.[1][2]
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Dry Solids (Gloves/Wipes): Place in a clear, heavy-duty hazardous waste bag (polyethylene).

[1][2]

Sealing: Goose-neck seal the bag and tape it shut. Place this bag inside a secondary rigid

container (fiber drum or bucket) labeled "Solid Hazardous Waste - Debris Contaminated with

Carcinogens."[1][2]

Decontamination Verification (The Self-Validating
System)
After clearing the waste, you must validate that the workspace is clean.[2][3]

Solvent Wash: Spray the work surface with Acetone or Ethanol.[2] PAHs are not water-

soluble; soap and water alone will just spread the contamination.[1][2]

Surfactant Wash: Follow the solvent wipe with a detergent solution (e.g., Alconox) to remove

the solvent residue.[1][2]

The UV Check (Validation):

Many PAHs, including Indeno(1,2,3-cd)pyrene derivatives, exhibit fluorescence under UV

light.[1][2]

Procedure: Darken the room and pass a handheld long-wave UV lamp (365 nm) over the

work area.[1][2]

Result: Blue/Green fluorescence indicates residual contamination.[1][2] Repeat the solvent

wash if detected.[2]

Workflow Visualization
The following diagram illustrates the decision logic for segregating Indeno(1,2,3-cd)pyren-10-
ol waste streams.
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Start: Indeno(1,2,3-cd)pyren-10-ol Waste

What is the physical state?

Liquid Waste
(Stock solutions, Mother liquor)

Solid Waste
(Gloves, Wipes, Vials)

Is it in Organic Solvent?

Is it Sharp/Glass?Collect in 'Carcinogenic Organic Waste'
(Glass/HDPE Bottle)

Yes

Triple Rinse Empty Vials with Acetone
(Add rinse to Waste Container)

FINAL DISPOSAL:
High-Temperature Incineration

Rigid Sharps Container
(Label: Incinerate Only)

Yes (Needles/Broken Glass)

Double Bag (Polyethylene)
Label: Carcinogenic Debris

No (Gloves/Tissues)

Click to download full resolution via product page

Caption: Decision logic for segregating Indeno(1,2,3-cd)pyren-10-ol waste streams ensuring

total destruction via incineration.
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Spills:

Isolate: Evacuate the immediate area.

PPE: Don double nitrile gloves and a P100 respirator if dust is present.[2]

Absorb: Cover liquid spills with absorbent pads or vermiculite.[1][2] Do not use paper

towels alone (they may spread the solvent).[1][2]

Clean: Wipe area with Acetone, then soap and water.[2]

Dispose: All cleanup materials go into the Solid Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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